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SNIPER(BRD)-1 Compound Profile

The table below summarizes the key characteristics of SNIPER(BRD)-1 for your experimental planning:

Property Description

Molecular Heterobifunctional molecule composed of a derivative of the IAP antagonist
Composition LCL-161 linked to the BET inhibitor (+)-JQ-1 [1].

Primary Target & Promotes the degradation of BRD4 by recruiting the ubiquitin-proteasome
Mechanism system [1].

| Key Bioactivity (ICso) | * cIAP1: 6.8 nM * cIAP2: 17 nM « XIAP: 49 nM [1] | | Molecular Weight |
1056.73 [1] | | Molecular Formula | Cs3He6CIN9O8S2 [1] |

Mechanism of Action and Experimental Workflow

SNIPER(BRD)-1 works by inducing ubiquitination and degradation of target proteins. The diagram below

illustrates this mechanism and a general experimental workflow for in vitro analysis.
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SNIPER(BRD)-1 Mechanism of Action

(Target Protein (BRD4))

BRD4 Degraded by Proteasome

In Vitro Analysis Workflow
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:
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(Target Gene Expression)
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Key Experimental Considerations

Based on the mechanism and general principles of targeted protein degradation, here are critical factors to

consider when designing your in vitro protocol:

e Cell Line Selection: Use cell lines that are relevant to your research question and are known to
express the target protein BRD4 and the necessary E3 ligase components (clAP1, clAP2, XIAP) [2]

[1].

¢ Validating Degradation: The primary readout for SNIPER(BRD)-1 activity is a reduction in BRD4
protein levels. Western Blotting is the standard technique to confirm and quantify this degradation
[2]. It is also crucial to use specific inhibitors (e.g., proteasome inhibitor like MG132) to confirm that
the observed degradation is dependent on the proteasome [3] [4].
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¢ Functional Assays: To measure the biological consequence of BRD4 degradation, you can assess:
o Downstream Gene Expression: Use gPCR to measure the transcription of genes known to be
regulated by BRD4 [5].
o Cell Viability/Proliferation: Employ assays like Cell Titer-Glo to determine the anti-proliferative
effects of the compound, especially in cancer cell lines [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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